1-benzyl-5-oxo-N-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}pyrrolidine-3-carboxamide

• IUPAC Name: 1-benzyl-5-oxo-N-(4-oxo-2-sulfanylidene-1H-thieno[3,2-d]pyrimidin-3-yl)pyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H16N4O3S2/c23-14-8-12(10-21(14)9-11-4-2-1-3-5-11)16(24)20-22-17(25)15-13(6-7-27-15)19-18(22)26/h1-7,12H,8-10H2,(H,19,26)(H,20,24)
• InChI Key: GSDZHXIHGMDFQB-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=C2)C(=O)NN3C(=O)C4=C(C=CS4)NC3=S
• Molecular Formula: C18H16N4O3S2
• Molecular Weight: 400.5 g/mol
• CAS No.: 2549049-36-5

Description

The molecule “1-benzyl-5-oxo-N-{4-oxo-2-sulfanylidene-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-3-yl}pyrrolidine-3-carboxamide” is a complex organic compound. It contains several functional groups including a pyrrolidine ring, a thieno[3,2-d]pyrimidin ring, and a carboxamide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving amines, carboxylic acids, and heterocyclic compounds.

Molecular Structure Analysis

The molecule contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a thieno[3,2-d]pyrimidin ring, which is a fused ring system containing a thiophene (a five-membered ring with one sulfur atom) and a pyrimidine (a six-membered ring with two nitrogen atoms).

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present. For instance, the carboxamide could undergo hydrolysis, and the pyrrolidine ring could potentially participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of polar functional groups like the carboxamide would likely make the compound somewhat polar and could influence its solubility.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many compounds containing a pyrrolidine ring exhibit biological activity and are used in the development of pharmaceuticals.

Future Directions

Future research could explore the potential uses of this compound, particularly in the field of medicinal chemistry given the presence of functional groups commonly found in biologically active compounds.